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Compound of Interest

Compound Name:
Ethyl 2-(1,1-

dioxidothiomorpholino)acetate

Cat. No.: B1303009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, potential

synthesis, and biological context of Ethyl 2-(1,1-dioxidothiomorpholino)acetate, a

heterocyclic compound of interest in medicinal chemistry and drug discovery.

Chemical Identity and Physical Properties
Ethyl 2-(1,1-dioxidothiomorpholino)acetate is a derivative of thiomorpholine, a sulfur-

containing morpholine analog. The presence of the sulfone group (1,1-dioxide) significantly

influences its polarity and chemical reactivity.

Table 1: Chemical and Physical Properties of Ethyl 2-(1,1-dioxidothiomorpholino)acetate
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Property Value Source(s)

CAS Number 343334-01-0 [1][2][3][4][5]

Molecular Formula C₈H₁₅NO₄S [1][4]

Molecular Weight 221.27 g/mol [1]

IUPAC Name
ethyl 2-(1,1-dioxo-1,4-

thiazinan-4-yl)acetate
[4]

Synonyms

O=C(OCC)CN(CC1)CCS1(=O)

=O, Ethyl 2-(1,1-dioxo-1λ⁶-

thiomorpholin-4-yl)acetate

[1][4]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Purity (typical) >95% [1]

Storage
Sealed in a dry place at room

temperature.
[1]

Spectroscopic Data
Specific experimental spectroscopic data for Ethyl 2-(1,1-dioxidothiomorpholino)acetate are

not readily available in public databases. However, based on its chemical structure, the

following characteristic signals can be predicted:

¹H NMR: Protons on the ethyl group (a triplet and a quartet), a singlet for the methylene

group adjacent to the ester, and multiplets for the protons on the thiomorpholine dioxide ring.

¹³C NMR: Resonances for the carbonyl carbon of the ester, carbons of the ethyl group, the

methylene carbon adjacent to the nitrogen, and the carbons of the thiomorpholine dioxide

ring.
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IR Spectroscopy: Characteristic absorption bands for the C=O stretch of the ester, C-O

stretches, and strong, characteristic bands for the S=O stretches of the sulfone group.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound, along with characteristic fragmentation patterns.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Ethyl 2-(1,1-
dioxidothiomorpholino)acetate is not published in readily accessible literature, a plausible

synthetic route can be proposed based on standard organic chemistry reactions. A common

method for the N-alkylation of secondary amines is the reaction with an appropriate alkyl

halide.

Proposed Synthesis:

The synthesis would likely involve the N-alkylation of thiomorpholine 1,1-dioxide with an ethyl

haloacetate, such as ethyl bromoacetate, in the presence of a non-nucleophilic base to

neutralize the hydrohalic acid formed during the reaction.

Reactants:

Thiomorpholine 1,1-dioxide

Ethyl bromoacetate

A suitable base (e.g., potassium carbonate, triethylamine)

An appropriate solvent (e.g., acetonitrile, DMF)

Experimental Protocol Outline:

Reaction Setup: Thiomorpholine 1,1-dioxide is dissolved in a suitable solvent, and the base

is added to the mixture.

Addition of Alkylating Agent: Ethyl bromoacetate is added to the reaction mixture, likely

dropwise, at a controlled temperature.
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Reaction Monitoring: The progress of the reaction is monitored using a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Work-up: Once the reaction is complete, the solid by-products (e.g., KBr) are removed by

filtration. The solvent is then removed under reduced pressure.

Purification: The crude product is purified, typically by column chromatography, to yield the

final product, Ethyl 2-(1,1-dioxidothiomorpholino)acetate.

Characterization: The structure and purity of the final compound are confirmed using

spectroscopic methods such as NMR, IR, and MS.

Proposed Synthesis Pathway

Thiomorpholine 1,1-dioxide

N-Alkylation

Ethyl bromoacetate Base (e.g., K₂CO₃)
Solvent (e.g., Acetonitrile)

Ethyl 2-(1,1-dioxidothiomorpholino)acetate

Click to download full resolution via product page

Caption: Proposed synthesis of Ethyl 2-(1,1-dioxidothiomorpholino)acetate.
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General Experimental Workflow

Reactants & Reagents Reaction under
controlled conditions

Reaction Monitoring
(TLC, LC-MS)

Aqueous Work-up
& Extraction

Upon completion

Check for completion

Purification
(Column Chromatography)

Characterization
(NMR, MS, IR) Pure Product

Click to download full resolution via product page

Caption: A general workflow for chemical synthesis and purification.

Biological and Pharmacological Context
While this specific molecule has not been extensively studied, the thiomorpholine scaffold is

recognized as a "privileged scaffold" in medicinal chemistry due to its presence in a wide range

of biologically active compounds. Thiomorpholine derivatives have been investigated for

various therapeutic applications.

Known activities of the thiomorpholine scaffold include:

Antioxidant Activity: Some thiomorpholine derivatives have shown the ability to inhibit lipid

peroxidation.[4]

Hypolipidemic Effects: Certain derivatives have been found to lower levels of triglycerides

and cholesterol in preclinical studies.[4]

Anti-inflammatory and Analgesic Properties: The morpholine and thiomorpholine cores are

found in molecules with anti-inflammatory and pain-relieving effects.

Antimicrobial and Anticancer Activity: Various modifications of the thiomorpholine ring have

resulted in compounds with antibacterial and anticancer properties.
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The classification of Ethyl 2-(1,1-dioxidothiomorpholino)acetate as a potential "agonist" or

"inhibitor" by chemical suppliers suggests it may be used in screening libraries for drug

discovery to identify new biological targets or mechanisms of action.[6]

Potential Biological Activities of the Thiomorpholine Dioxide Scaffold

Thiomorpholine
Dioxide Core

Antioxidant Hypolipidemic Anti-inflammatory Antimicrobial Anticancer

Click to download full resolution via product page

Caption: Potential biological activities of the thiomorpholine dioxide scaffold.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for Ethyl 2-(1,1-
dioxidothiomorpholino)acetate is not publicly available. Therefore, it should be handled with

the standard precautions for laboratory chemicals of unknown toxicity.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Conclusion
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Ethyl 2-(1,1-dioxidothiomorpholino)acetate is a research chemical with potential

applications in drug discovery and medicinal chemistry, largely inferred from the known

biological activities of the broader thiomorpholine class of compounds. While detailed

experimental data on its physical properties and synthesis are scarce in the public domain, this

guide provides a foundational understanding based on its chemical structure and the properties

of related molecules. Further research is necessary to fully characterize this compound and

explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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